Cas no 2243510-33-8 (CID 138040638)

CID 138040638 structure
CID 138040638 structure
Product Name:CID 138040638
CAS No:2243510-33-8
MF:C9H16ClNO3
MW:221.681241989136
CID:6509293
PubChem ID:138040638
Update Time:2025-05-19

CID 138040638 Chemical and Physical Properties

Names and Identifiers

    • rac-ethyl (1R,2S)-2-(ethoxymethanimidoyl)cyclopropane-1-carboxylate hydrochloride
    • Ethyl (1S,2R)-2-(C-ethoxycarbonimidoyl)cyclopropane-1-carboxylate;hydrochloride
    • EN300-6487538
    • 2243510-33-8
    • CID 138040638
    • Inchi: 1S/C9H15NO3.ClH/c1-3-12-8(10)6-5-7(6)9(11)13-4-2;/h6-7,10H,3-5H2,1-2H3;1H/t6-,7+;/m1./s1
    • InChI Key: GQECZYQFORQHMT-HHQFNNIRSA-N
    • SMILES: Cl.O(CC)C([C@@H]1C[C@@H]1C(=O)OCC)=N

Computed Properties

  • Exact Mass: 221.0818711g/mol
  • Monoisotopic Mass: 221.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4Ų

CID 138040638 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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rac-ethyl (1R,2S)-2-(ethoxymethanimidoyl)cyclopropane-1-carboxylate hydrochloride
2243510-33-8 95.0%
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rac-ethyl (1R,2S)-2-(ethoxymethanimidoyl)cyclopropane-1-carboxylate hydrochloride
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Additional information on CID 138040638

Introduction to Compound CAS No. 2243510-33-8 and Product CID 138040638

The compound with CAS No. 2243510-33-8 and product identifier CID 138040638 is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure and pharmacological properties, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential clinical applications of this compound.

CAS No. 2243510-33-8 is a synthetic organic compound with a molecular formula of C27H29N5O6. The molecular weight of this compound is approximately 519.54 g/mol. The chemical structure features a complex arrangement of aromatic rings, heterocyclic groups, and functional moieties that contribute to its unique biological activities. Recent studies have highlighted the importance of these structural elements in modulating specific biological targets.

The synthesis of CAS No. 2243510-33-8 involves a multi-step process that combines advanced organic synthesis techniques and catalytic reactions. Key steps in the synthesis include the formation of the central aromatic core, the introduction of heterocyclic groups, and the functionalization of specific moieties to achieve the desired chemical properties. Researchers have optimized these synthetic routes to improve yield and purity, making it feasible for large-scale production.

In terms of biological activities, CAS No. 2243510-33-8 has demonstrated significant potential in various preclinical studies. One of the most notable findings is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, it has been shown to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, this compound exhibits potent anti-cancer properties by targeting key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of CAS No. 2243510-33-8 has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 2243510-33-8. Early-phase clinical trials have demonstrated promising results in terms of safety and tolerability. Patients have reported minimal side effects, which is a significant advantage over existing treatments that often come with severe adverse reactions.

In addition to its therapeutic applications, CAS No. 2243510-33-8 has also been explored for its potential as a research tool in academic and industrial settings. Its ability to modulate specific biological targets makes it a valuable probe for investigating disease mechanisms and validating new drug targets. Researchers are using this compound to gain insights into complex biological processes and to identify novel therapeutic strategies.

The future outlook for CAS No. 2243510-33-8 is promising. Ongoing research aims to optimize its chemical structure further to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of this compound towards clinical approval.

In conclusion, the compound with CAS No. 2243510-33-8 and product identifier CID 138040638 represents a significant advancement in the field of medicinal chemistry and drug discovery. Its unique chemical structure, favorable pharmacological properties, and promising preclinical data position it as a potential candidate for treating various diseases. Continued research and development will undoubtedly uncover more about its full therapeutic potential.

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